Cas no 718620-09-8 (Benzoic acid, 2-benzoyl-5-bromo-)

• Product Name: Benzoic acid, 2-benzoyl-5-bromo-
• CAS No: 718620-09-8
• MF: C₁₄H₉BrO₃
• MW: 305.123463392258
• CID: 1751442
• PubChem ID: 15075797
• Update Time: 2025-04-21

Benzoic acid, 2-benzoyl-5-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-5-bromo-
• 2-benzoyl-5-bromobenzoic acid
• 718620-09-8
• DTXSID80567868
• SCHEMBL4704774
• BOLNJOOPZNLKHN-UHFFFAOYSA-N

• Inchi： 1S/C14H9BrO3/c15-10-6-7-11(12(8-10)14(17)18)13(16)9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key： BOLNJOOPZNLKHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C2C=CC=CC=2)=O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 303.97351g/mol
• Monoisotopic Mass: 303.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų